Cas no 1783924-19-5 (2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl-)

2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl-, is a versatile pyridine derivative with a functionalized aminomethyl group at the 4-position and a methyl-substituted carboxamide moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The presence of both amino and carboxamide groups enhances its reactivity, enabling selective derivatization for tailored applications. Its structural features may contribute to improved solubility and binding affinity in biological systems. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and purity for research use.
2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl- structure
1783924-19-5 structure
Product Name:2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl-
CAS No:1783924-19-5
MF:C8H11N3O
MW:165.192441225052
CID:5295425
Update Time:2025-06-13

2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl-
    • Inchi: 1S/C8H11N3O/c1-10-8(12)7-4-6(5-9)2-3-11-7/h2-4H,5,9H2,1H3,(H,10,12)
    • InChI Key: GIKLDDRFUZHCIN-UHFFFAOYSA-N
    • SMILES: C1(C(NC)=O)=NC=CC(CN)=C1

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Additional information on 2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl-

Introduction to 2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl- (CAS No. 1783924-19-5)

2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl-, also known by its CAS number 1783924-19-5, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound has garnered considerable attention due to its potential therapeutic applications and unique structural properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of 2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl- is characterized by a pyridine ring with a carboxamide group at the 2-position and an aminomethyl group at the 4-position. The presence of the N-methyl substitution on the carboxamide group adds to its complexity and contributes to its unique pharmacological profile. The molecular formula of this compound is C8H11N3O, and it has a molecular weight of approximately 165.19 g/mol.

The synthesis of 2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl- can be achieved through various routes, each with its own advantages and challenges. One common method involves the reaction of 4-aminomethylpyridine with methyl isocyanate followed by hydrolysis to form the carboxamide. Another approach involves the amidation of 4-aminomethylpyridine-2-carboxylic acid with methylamine. These synthetic pathways have been optimized to improve yield and purity, making the compound more accessible for further research and development.

In terms of biological activity, 2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl- has shown promising results in several areas. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been investigated for its ability to modulate enzymes associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The compound's interaction with these enzymes suggests that it could play a role in slowing down disease progression or ameliorating symptoms.

Beyond enzyme inhibition, 2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl- has also been explored for its anti-inflammatory properties. Inflammatory responses are central to many chronic conditions, including arthritis and cardiovascular diseases. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings open up new avenues for its use in developing anti-inflammatory therapies.

The pharmacokinetic properties of 2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl- have also been studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a suitable candidate for further drug development. Additionally, its low toxicity profile in preclinical models supports its safety for use in therapeutic applications.

In the realm of clinical trials, early-phase studies are currently underway to evaluate the safety and efficacy of 2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl-. These trials are focused on assessing its potential as a treatment for neurodegenerative diseases and inflammatory conditions. Preliminary results have been encouraging, with the compound demonstrating promising therapeutic effects without significant adverse events.

The future prospects for 2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl- are bright. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications. Collaborations between academic institutions and pharmaceutical companies are driving innovation in this field, with a focus on optimizing the compound's properties for clinical use.

In conclusion, 2-Pyridinecarboxamide, 4-(aminomethyl)-N-methyl- (CAS No. 1783924-19-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapies for various diseases. As research progresses, we can expect to see more advancements in understanding its full therapeutic potential.

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